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Compound of Interest

Compound Name: Biphenyl-4-amidoxime

Cat. No.: B3021460

In-Depth Technical Guide: Biphenyl-4-amidoxime

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safety, handling, and storage
of Biphenyl-4-amidoxime. It includes a summary of its physicochemical properties, detailed
safety protocols, and guidelines for its proper storage and use in a laboratory setting.
Experimental details for its synthesis are also provided.

Chemical and Physical Properties

Biphenyl-4-amidoxime, also known as N'-hydroxy-[1,1'-biphenyl]-4-carboximidamide, is a
synthetic intermediate with potential applications in pharmaceutical synthesis. Its key properties
are summarized below.
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Property Value Reference
CAS Number 40019-44-1 [1]
Molecular Formula C13H12N20 [1]
Molecular Weight 212.3 g/mol [1]
Appearance Crystalline solid

Purity >97% [1]

Amax 271 nm [1]

DMF: 10 mg/mIDMSO: 10
mg/mIDMSO:PBS (pH 7.2)
(1:10): 0.1 mg/mlEthanol: 0.15

mg/ml

Solubility

Safety and Handling

Biphenyl-4-amidoxime should be handled with care in a laboratory setting. The following
safety precautions are recommended.

Hazard Identification

Signal Word: Warning

Hazard Statements:

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Measures

Prevention:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b123893
https://www.benchchem.com/product/b123893
https://www.benchchem.com/product/b123893
https://www.benchchem.com/product/b123893
https://www.benchchem.com/product/b123893
https://www.benchchem.com/product/b3021460?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

e P264: Wash skin thoroughly after handling.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/eye protection/face protection.

Response:

P302 + P352: IF ON SKIN: Wash with plenty of water.

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.
e P312: Call a POISON CENTER/doctor if you feel unwell.
» P332 + P313: If skin irritation occurs: Get medical advice/attention.
e P337 + P313: If eye irritation persists: Get medical advice/attention.

e P362 + P364: Take off contaminated clothing and wash it before reuse.

Disposal:

o P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.

Storage and Stability

Proper storage of Biphenyl-4-amidoxime is crucial to maintain its integrity and stability.

Storage Condition Stability

-20°C (as supplied) >4 years

-80°C (in solution) 6 months

-20°C (in solution) 1 month
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It is recommended to store aqueous solutions for no more than one day.

Experimental Protocols

While Biphenyl-4-amidoxime is commercially available, the following section details a general
synthetic route from a common precursor, biphenyl-4-carbonitrile.

Synthesis of Biphenyl-4-amidoxime from Biphenyl-4-
carbonitrile

This protocol is a general method for the synthesis of amidoximes from nitriles.

Materials:

Biphenyl-4-carbonitrile

Hydroxylamine hydrochloride

Sodium carbonate

Ethanol

Water

Procedure:

Dissolve biphenyl-4-carbonitrile in ethanol in a round-bottom flask.

e In a separate flask, prepare an aqueous solution of hydroxylamine hydrochloride and sodium
carbonate.

o Add the aqueous hydroxylamine solution to the ethanolic solution of biphenyl-4-carbonitrile.

o Heat the reaction mixture at 60-80°C and monitor the reaction progress by thin-layer
chromatography (TLC).

o Upon completion, cool the reaction mixture to room temperature.
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* Remove the ethanol under reduced pressure.
o Extract the agueous residue with a suitable organic solvent (e.g., ethyl acetate).

e Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate in vacuo.

» Purify the crude product by recrystallization or column chromatography to yield Biphenyl-4-

amidoxime.

Logical Relationships and Workflows

The following diagrams illustrate the logical flow of safety procedures and the general synthesis

workflow.
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Diagram 1: Safety and Handling Workflow for Biphenyl-4-amidoxime
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Caption: Safety and Handling Workflow for Biphenyl-4-amidoxime.
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Diagram 2: General Synthesis Workflow for Biphenyl-4-amidoxime
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Caption: General Synthesis Workflow for Biphenyl-4-amidoxime.
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Disclaimer: This document is intended for informational purposes only and is not a substitute
for a comprehensive Safety Data Sheet (SDS). Always consult the SDS for the most current
and complete safety information before handling this chemical. The experimental protocol
provided is a general guideline and may require optimization. All laboratory work should be
conducted by trained professionals in a suitably equipped facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 4'-(Hydroxymethyl)[1,1'-biphenyl]-4-carbonitrile|209.24 g/mol [benchchem.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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